2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(6,9-difluoro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H16F3N3O2/c21-11-1-3-12(4-2-11)24-17(27)10-26-8-7-16-13(9-26)20(28)18-14(22)5-6-15(23)19(18)25-16/h1-6H,7-10H2,(H,24,27)(H,25,28)
• InChI Key: HRLGQRXGNHEIOS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C(C=CC(=C3C2=O)F)F)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C20H16F3N3O2
• Molecular Weight: 387.4 g/mol

Description

2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H16F3N3O2 and its molecular weight is 387.362. The purity is usually 95%.
BenchChem offers high-quality 2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA-Binding Applications

Compounds related to 2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide, such as dibenzo[b,h][1,6]naphthyridines, have been synthesized and shown strong fluorescence. This fluorescence changes upon intercalation into double-stranded DNA, suggesting potential applications in DNA-binding studies (Okuma et al., 2014).

Cytotoxic Activity

Research on similar compounds, particularly carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, has shown potent cytotoxicity against certain cancer cell lines. This suggests potential applications in cancer research and therapy (Deady et al., 2005).

Chemical Synthesis

Studies have developed methods for synthesizing related naphthyridine derivatives, such as 4-fluorobenzo[b][1,6]naphthyridines. These methods, using reagents like Selectfluor, have applications in the efficient synthesis of such compounds, which can be useful in various research and industrial applications (Mishra et al., 2017).

Antibacterial Agents

Derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, which are structurally related to the compound , have been synthesized and found to possess significant antibacterial activity. This indicates potential applications in the development of new antibacterial agents (Ramalingam et al., 2019).

Anticancer Evaluation

Similar naphthyridine derivatives have been tested for their anticancer activity, with some showing promising results against various human cancer cell lines. This underscores their potential in anticancer drug development (Salahuddin et al., 2014).